(1,3-dioxolan-2-yl)methanethiol
Description
Synthesis Analysis
Dioxolane thiol can be synthesized by the reaction of diethylene glycol with hydrogen sulfide in the presence of a strong acid catalyst. It can also be prepared by the reaction of 2-bromo-1,3- (1,3-dioxolan-2-yl)methanethiol with sodium thiolate.Molecular Structure Analysis
The molecular structure of (1,3-dioxolan-2-yl)methanethiol consists of a cyclic sulfide compound that contains a (1,3-dioxolan-2-yl)methanethiol ring and a thiol group.Chemical Reactions Analysis
Dioxolane thiol is highly reactive towards nucleophiles and can undergo nucleophilic addition reactions with various electrophiles, such as aldehydes, ketones, and imines. It also exhibits strong reducing properties and can reduce aldehydes, ketones, and esters to their corresponding alcohols.Physical And Chemical Properties Analysis
Dioxolane thiol is a clear, colorless liquid with a boiling point of 98-100°C and a melting point of -44°C. It has a density of 1.14 g/cm3 at 20°C and a refractive index of 1.4779. It is soluble in water, ethanol, and ether but insoluble in chloroform.Mechanism of Action
The mechanism of action of (1,3-dioxolan-2-yl)methanethiol is primarily due to its high reactivity towards sulfur-containing compounds. It is commonly used in organic synthesis as an efficient reducing agent and as a thiolating agent.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,3-dioxolan-2-yl)methanethiol involves the reaction of 2-chloroethanol with sodium hydrosulfide in the presence of a base to form the intermediate 2-hydroxyethylthiol. This intermediate is then cyclized with formaldehyde to yield the target compound.", "Starting Materials": ["2-chloroethanol", "sodium hydrosulfide", "base", "formaldehyde"], "Reaction": [ "Step 1: 2-chloroethanol is reacted with sodium hydrosulfide in the presence of a base, such as sodium hydroxide, to form 2-hydroxyethylthiol.", "Step 2: The intermediate 2-hydroxyethylthiol is then cyclized with formaldehyde in the presence of an acid catalyst, such as hydrochloric acid, to yield (1,3-dioxolan-2-yl)methanethiol.", "Step 3: The product is purified by distillation or recrystallization." ] } | |
CAS RN |
5694-66-6 |
Product Name |
(1,3-dioxolan-2-yl)methanethiol |
Molecular Formula |
C4H8O2S |
Molecular Weight |
120.2 |
Purity |
95 |
Origin of Product |
United States |
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